Cas no 2460501-46-4 (7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine)

• Product Name: 7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine
• CAS No: 2460501-46-4
• MF: C₆H₅BrN₄
• MW: 216.053184270859
• CID: 6825254
• PubChem ID: 172401642
• Update Time: 2025-02-28

7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine Chemical and Physical Properties

Names and Identifiers

• 2460501-46-4
• CS-23362
• 7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine

• Inchi： 1S/C6H5BrN4/c7-5-2-1-4-6(8)9-3-10-11(4)5/h1-3H,(H2,8,9,10)/i1D,2D,3D
• InChI Key： YGCJBESZJIGDMP-CBYSEHNBSA-N
• SMILES： BrC1=C([2H])C([2H])=C2C(N)=NC([2H])=NN21

Computed Properties

• Exact Mass: 214.98859Da
• Monoisotopic Mass: 214.98859Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų